Cas no 38256-95-0 ((2-ethoxyethyl)(ethyl)amine)

• Product Name: (2-ethoxyethyl)(ethyl)amine
• CAS No: 38256-95-0
• MF: C₆H₁₅NO
• MW: 117.189401865005
• CID: 1076854
• PubChem ID: 520890
• Update Time: 2025-10-31

(2-ethoxyethyl)(ethyl)amine Chemical and Physical Properties

Names and Identifiers

• (2-Ethoxy-ethyl)-ethyl-amine
• 2-ethoxy-N-ethylEthanamine
• (2-ethoxyethyl)(ethyl)amine
• 38256-95-0
• N-(2-ethoxyethyl)ethanamine
• HDWAEDOMCNQUSW-UHFFFAOYSA-N
• F8880-0814
• EN300-60508
• AKOS009064031
• SCHEMBL1505133
• 2-Ethoxy-N-ethylethan-1-amine
• G19546
• CS-0252490
• DTXSID70334485
• DA-26270
• Z138138014
• Diethylamine, 2-ethoxy-,

• MDL： MFCD04035011
• Inchi： 1S/C6H15NO/c1-3-7-5-6-8-4-2/h7H,3-6H2,1-2H3
• InChI Key： HDWAEDOMCNQUSW-UHFFFAOYSA-N
• SMILES： O(CC)CCNCC

Computed Properties

• Exact Mass: 117.11500
• Monoisotopic Mass: 117.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 39.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.8±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 128.5±13.0 °C at 760 mmHg
• PSA: 21.26000
• LogP: 1.02330
• Vapor Pressure: 10.6±0.2 mmHg at 25°C

(2-ethoxyethyl)(ethyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on (2-ethoxyethyl)(ethyl)amine

Introduction to (2-ethoxyethyl)(ethyl)amine (CAS No. 38256-95-0)

(2-ethoxyethyl)(ethyl)amine (CAS No. 38256-95-0) is a versatile organic compound with a wide range of applications in the chemical and pharmaceutical industries. This compound, also known as 2-(ethoxyethyl)ethylamine or DEEA, is a clear, colorless liquid with a mild amine odor. Its molecular formula is C₇H₁₇NO₂, and it has a molecular weight of 143.21 g/mol. The compound is characterized by its excellent solubility in water and various organic solvents, making it a valuable reagent in synthetic chemistry and pharmaceutical formulations.

The physical properties of (2-ethoxyethyl)(ethyl)amine include a boiling point of approximately 145°C and a melting point of -63°C. It has a density of around 0.91 g/cm³ at 20°C. These properties make it suitable for use in a variety of chemical processes, including catalysis, polymerization, and the synthesis of complex organic molecules.

In the pharmaceutical industry, (2-ethoxyethyl)(ethyl)amine has gained attention for its potential as an intermediate in the synthesis of drugs and drug candidates. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the areas of neurology and oncology. For instance, researchers at the University of California, San Francisco, have reported that derivatives of (2-ethoxyethyl)(ethyl)amine exhibit promising neuroprotective effects, which could be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Moreover, (2-ethoxyethyl)(ethyl)amine has been investigated for its use in drug delivery systems. Its ability to enhance the solubility and bioavailability of poorly soluble drugs makes it an attractive candidate for improving the efficacy of existing medications. A study published in the Journal of Pharmaceutical Sciences demonstrated that (2-ethoxyethyl)(ethyl)amine can significantly increase the oral bioavailability of certain antifungal agents, thereby reducing the required dosage and minimizing side effects.

In addition to its pharmaceutical applications, (2-ethoxyethyl)(ethyl)amine is used as a reactant in various chemical reactions. It serves as a building block for the synthesis of surfactants, plasticizers, and other industrial chemicals. Its reactivity with acids, bases, and other functional groups allows chemists to tailor its properties for specific applications. For example, it can be used to modify polymers to enhance their mechanical strength or improve their thermal stability.

The environmental impact of (2-ethoxyethyl)(ethyl)amine is another important consideration. While it is generally considered safe for industrial use, proper handling and disposal practices are essential to minimize any potential environmental risks. Studies have shown that (2-ethoxyethyl)(ethyl)amine is biodegradable under aerobic conditions and does not accumulate in aquatic environments. However, it is important to follow regulatory guidelines to ensure safe handling and disposal.

Recent advancements in green chemistry have also focused on the sustainable production of (2-ethoxyethyl)(ethyl)amine. Researchers at the University of Manchester have developed a novel catalytic process that reduces the energy consumption and waste generation associated with traditional synthesis methods. This approach not only improves the environmental profile of the compound but also enhances its economic viability.

In conclusion, (2-ethoxyethyl)(ethyl)amine (CAS No. 38256-95-0) is a multifaceted compound with significant potential in both industrial and pharmaceutical applications. Its unique properties make it an invaluable reagent in synthetic chemistry, while its role in drug development continues to expand through ongoing research and innovation. As new applications are discovered and sustainable production methods are refined, (2-ethoxyethyl)(ethyl)amine is poised to play an increasingly important role in advancing scientific knowledge and improving human health.